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Compound of Interest

Compound Name: 4-(Furan-2-ylmethoxy)aniline

Cat. No.: B070057 Get Quote

CAS Number: 179246-32-3

Synonyms: 4-(2-Furylmethoxy)phenylamine, 4-((Furan-2-yl)methoxy)benzenamine

This technical guide provides a comprehensive overview of 4-(Furan-2-ylmethoxy)aniline, a

fine chemical intermediate relevant to researchers, scientists, and professionals in the field of

drug development and organic synthesis. Due to the limited availability of public data for this

specific compound, this guide synthesizes information from supplier specifications and

established chemical principles.

Chemical and Physical Properties
Quantitative data for 4-(Furan-2-ylmethoxy)aniline is primarily available from chemical

suppliers. The following tables summarize the key physical and chemical properties.

Table 1: General Properties
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Property Value Source

CAS Number 179246-32-3 Multiple Suppliers

Molecular Formula C₁₁H₁₁NO₂ Multiple Suppliers

Molecular Weight 189.21 g/mol BLD Pharm[1]

Physical Form Solid Sigma-Aldrich[2]

Purity ≥95% Santa Cruz Biotechnology[3]

Table 2: Structural Identifiers

Identifier Value Source

IUPAC Name 4-((Furan-2-yl)methoxy)aniline Sigma-Aldrich[2]

SMILES Code Nc1ccc(OCC2=CC=CO2)cc1 BLD Pharm[1]

InChI Key Not Widely Reported -

Synthesis
While a specific, peer-reviewed synthesis protocol for 4-(Furan-2-ylmethoxy)aniline is not

readily available in the scientific literature, its structure strongly suggests a synthesis pathway

via the Williamson ether synthesis. This method involves the reaction of an alkoxide with a

primary alkyl halide.[4] In this case, the synthesis would proceed by the reaction of p-

aminophenol with a furfuryl halide (e.g., furfuryl chloride or bromide).

Proposed Synthetic Route
The proposed synthesis involves two main steps: the deprotonation of 4-aminophenol to form

the more nucleophilic phenoxide, followed by the nucleophilic substitution reaction with a

furfuryl halide.
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Step 1: Deprotonation

Step 2: Williamson Ether Synthesis (SN2)
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Caption: Proposed Williamson ether synthesis of 4-(Furan-2-ylmethoxy)aniline.

Detailed Experimental Protocol (Proposed)
This protocol is a general representation of a Williamson ether synthesis and should be

adapted and optimized based on laboratory conditions and safety assessments.

Deprotonation of 4-Aminophenol:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

1 equivalent of 4-aminophenol in a suitable polar aprotic solvent such as
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dimethylformamide (DMF) or acetonitrile.

Add 1.1 to 1.5 equivalents of a suitable base, such as potassium carbonate (K₂CO₃) or

sodium hydride (NaH). The use of a strong base like NaH would require an anhydrous

solvent and an inert atmosphere (e.g., nitrogen or argon). Potassium carbonate is a milder

and often safer alternative.[5]

Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the 4-

aminophenoxide salt.

Ether Formation:

To the stirred suspension of the 4-aminophenoxide, add 1 equivalent of furfuryl chloride (or

furfuryl bromide) dropwise at room temperature.

After the addition is complete, heat the reaction mixture to 50-80°C and monitor the

reaction progress by thin-layer chromatography (TLC). The reaction time can range from a

few hours to overnight.[6]

Once the reaction is complete (as indicated by the consumption of the starting material),

cool the mixture to room temperature.

Work-up and Purification:

Pour the reaction mixture into a separatory funnel containing water and a suitable organic

solvent for extraction, such as ethyl acetate.

Separate the organic layer, and wash it sequentially with water and brine to remove any

remaining DMF and inorganic salts.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the

solvent in vacuo using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-(Furan-2-
ylmethoxy)aniline.
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Safety and Handling
A specific Safety Data Sheet (SDS) for 4-(Furan-2-ylmethoxy)aniline is not publicly available.

Therefore, the following safety information is inferred from the SDSs of its precursors, 4-

aminophenol and furfuryl alcohol/chloride, and a structurally related product, 4-methoxyaniline.

Table 3: Hazard Information (Inferred)

Hazard Class Statement Basis of Inference

Acute Toxicity
Toxic if swallowed, in contact

with skin, or if inhaled.

Aniline and its derivatives are

generally toxic.[7] Furfuryl

alcohol is also toxic by these

routes.[8]

Skin Corrosion/Irritation Causes skin irritation.
Furfuryl alcohol is a known

skin irritant.[9]

Eye Damage/Irritation
Causes serious eye

irritation/damage.

4-Aminophenol and furfuryl

alcohol are known eye irritants.

[7][9]

Carcinogenicity/Mutagenicity
Suspected of causing genetic

defects and cancer.

Aniline and some of its

derivatives are classified as

suspected carcinogens and

mutagens.[7] Furfuryl alcohol

is also a suspected

carcinogen.[8]

Target Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure.

Aniline derivatives can affect

the blood

(methemoglobinemia).[10]

Personal Protective Equipment (PPE):

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.

Eye/Face Protection: Wear chemical safety goggles or a face shield.
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Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working with the solid material in a way that generates dust, or if

heating the compound, a NIOSH-approved respirator may be necessary.

Handling and Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents and strong acids.

Avoid inhalation of dust and contact with skin and eyes.

Potential Applications and Research Directions
The structural motifs within 4-(Furan-2-ylmethoxy)aniline, namely the furan ring and the

aniline moiety, are present in numerous biologically active compounds and functional materials.

Pharmaceutical Research: The furan nucleus is a common scaffold in medicinal chemistry.[8]

Aniline derivatives are also crucial building blocks for many pharmaceuticals. This compound

could serve as a precursor for the synthesis of novel kinase inhibitors, antibacterial agents,

or other therapeutic molecules.

Materials Science: Aromatic amines are often used in the synthesis of polymers, dyes, and

organic electronic materials. The furan group can also be polymerized, suggesting potential

applications in the development of novel functional polymers.

Given the limited published research on this specific molecule, further studies are warranted to

explore its chemical reactivity, biological activity, and potential applications in various scientific

fields.

Conclusion
4-(Furan-2-ylmethoxy)aniline (CAS 179246-32-3) is a chemical intermediate with potential for

applications in both pharmaceutical and materials science research. While detailed

experimental and safety data are scarce, this guide provides a foundational understanding of

its properties, a plausible synthetic route based on the Williamson ether synthesis, and

essential safety precautions inferred from related compounds. It is imperative for researchers to
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conduct a thorough risk assessment and perform small-scale trial reactions to establish safe

and optimal experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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